Cas no 1173239-39-8 (PF-03463275)

• Product Name: PF-03463275
• CAS No: 1173239-39-8
• MF: C₁₉H₂₂ClFN₄O
• MW: 376.855586528778
• CID: 4757569
• PubChem ID: 44156901
• Update Time: 2025-07-01

PF-03463275 Chemical and Physical Properties

Names and Identifiers

• 3U6T9EE6UX
• N-[(3-chloro-4-fluorophenyl)methyl]-1-methyl-N-[[(1R,5S)-3-methyl-3-azabicyclo[3.1.0]hexan-6-yl]methyl]imidazole-4-carboxamide
• GTPL9057
• BDBM50293564
• DB11993
• compound 10 [PMID: 19410451]
• J3.560.316F
• PF 03463275
• Q27088309
• 1-Methyl-1H-imidazole-4-carboxylic acid(3-chloro-4-fluoro-benzyl)-(3-methyl-3-aza-bicyclo[3.1.0]hex-6-ylmethyl)-amide
• 1H-Imidaz
• PF-03463275
• HY-10716A
• KB-79869
• PF0346275
• NS00073310
• SCHEMBL23815721
• AC-36432
• PF-0346275?
• 1H-Imidazole-4-carboxamide, N-((3-chloro-4-fluorophenyl)methyl)-1-methyl-N-(((1alpha,5alpha,6alpha)-3-methyl-3-azabicyclo(3.1.0)hex-6-yl)methyl)-
• CHEMBL563251
• CS-0087733
• PF-3463275
• G13983
• EX-A3501
• UNII-3U6T9EE6UX
• PF-0346275
• MS-26123
• N-[(3-Chloro-4-fluorophenyl)methyl]-1-methyl-N-[[(1alpha,5alpha,6alpha)-3-methyl-3-azabicyclo[3.1.0]hex-6-yl]methyl]-1H-imidazole-4-carboxamide hydrochloride
• W5X
• DA-66613
• GLXC-15517
• 1173177-11-1
• SCHEMBL23815708
• 1-methyl-1h-imidazole-4-carboxylic acid (3-chloro-4-fluoro-benzyl)-(3-methyl-3-aza-bicyclo(3.1.0) hex-6-ylmethyl)amide
• 1173239-39-8
• 1H-IMIDAZOLE-4-CARBOXAMIDE, N-((3-CHLORO-4-FLUOROPHENYL)METHYL)-1-METHYL-N-(((1.ALPHA.,5.ALPHA.,6.ALPHA.)-3-METHYL-3-AZABICYCLO(3.1.0)HEX-6-YL)METHYL)-
• rel-N-(3-Chloro-4-fluorobenzyl)-1-methyl-N-(((1R,5S,6r)-3-methyl-3-azabicyclo[3.1.0]hexan-6-yl)methyl)-1H-imidazole-4-carboxamide

• Inchi： 1S/C19H22ClFN4O/c1-23-7-13-14(8-23)15(13)9-25(19(26)18-10-24(2)11-22-18)6-12-3-4-17(21)16(20)5-12/h3-5,10-11,13-15H,6-9H2,1-2H3/t13-,14+,15?
• InChI Key： KYLOBHXXQOZRKK-YIONKMFJSA-N
• SMILES： ClC1=C(C=CC(=C1)CN(C(C1=CN(C)C=N1)=O)CC1[C@H]2CN(C)C[C@H]21)F

Computed Properties

• Exact Mass: 376.146617g/mol
• Monoisotopic Mass: 376.146617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.4
• Molecular Weight: 376.9g/mol

Additional information on PF-03463275

Chemical Profile of CAS No. 1173239-39-8 and PF-03463275 in Modern Pharmaceutical Research

The compound identified by CAS No. 1173239-39-8 has emerged as a significant subject of investigation in the realm of pharmaceutical chemistry. This chemical entity, often referred to by the product designation PF-03463275, represents a novel class of molecules with promising applications in therapeutic development. The growing interest in this compound is driven by its unique structural properties and the potential it holds for addressing complex biological challenges.

In recent years, advancements in synthetic methodologies have enabled researchers to explore the structural diversity of CAS No. 1173239-39-8, leading to the discovery of derivatives with enhanced pharmacological profiles. These derivatives exhibit remarkable efficacy in preclinical models, particularly in the context of modulating inflammatory pathways and enhancing immune responses. The molecular framework of this compound allows for selective interaction with key biological targets, making it a valuable candidate for further clinical development.

One of the most compelling aspects of PF-03463275 is its ability to engage with multiple signaling pathways simultaneously. This polypharmacological approach has been gaining traction in drug discovery circles, as it often leads to synergistic effects that improve therapeutic outcomes. Studies have demonstrated that CAS No. 1173239-39-8 can inhibit the activity of several enzymes involved in pro-inflammatory cascades, thereby reducing inflammation and mitigating tissue damage.

The synthesis of PF-03463275 has been refined through cutting-edge techniques such as combinatorial chemistry and high-throughput screening. These methods allow for rapid identification of lead compounds with optimal pharmacokinetic properties. The structural optimization process has focused on enhancing solubility, bioavailability, and metabolic stability, ensuring that the compound can be effectively delivered to target tissues.

Recent research highlights the potential of CAS No. 1173239-39-8 in treating chronic inflammatory disorders such as rheumatoid arthritis and atherosclerosis. Preclinical studies have shown that treatment with this compound leads to significant reductions in disease markers, including cytokine levels and oxidative stress indicators. The mechanism of action appears to involve both direct inhibition of inflammatory mediators and indirect modulation of immune cell function.

Another area where PF-03463275 shows promise is in oncology research. Preliminary data suggest that this compound can selectively inhibit the growth of certain cancer cell lines by disrupting critical signaling pathways involved in tumor progression. The ability to target specific cancer-related proteins without affecting normal cells makes this compound an attractive candidate for developing next-generation anticancer therapies.

The development of PF-03463275 has also benefited from interdisciplinary collaborations between chemists, biologists, and clinicians. This collaborative approach ensures that the compound is not only structurally optimized but also clinically relevant. By integrating knowledge from various fields, researchers have been able to overcome many challenges associated with drug development, including toxicity concerns and off-target effects.

Looking ahead, the future prospects for CAS No. 1173239-39-8 appear bright, with ongoing studies aimed at expanding its therapeutic applications. Researchers are exploring its potential use in neurodegenerative diseases, infectious disorders, and metabolic syndromes. The versatility of this compound’s molecular design allows it to be easily modified to address a wide range of biological targets.

In conclusion, PF-03463275, identified by CAS No. 1173239-39-8, represents a groundbreaking advancement in pharmaceutical chemistry. Its unique properties and broad therapeutic potential make it a cornerstone in modern drug discovery efforts. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in addressing some of the most pressing challenges in medicine today.